Cas no 13608-74-7 (5-(3,4-dichlorophenyl)-1h-imidazole)

• Product Name: 5-(3,4-dichlorophenyl)-1h-imidazole
• CAS No: 13608-74-7
• MF: C₉H₆Cl₂N₂
• MW: 213.063339710236
• CID: 1239788
• PubChem ID: 53439889
• Update Time: 2025-04-20

5-(3,4-dichlorophenyl)-1h-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-dichlorophenyl)-1H-imidazole
• 4-(3,4-DICHLORO-PHENYL)-1H-IMIDAZOLE
• 4(5)-(3',4'-Dichlorphenyl)-imidazol
• CTK8G8655
• 4-(3,4-dichloro-phenyl)-1(3)H-imidazole
• 13608-74-7
• EN300-1984315
• SCHEMBL12781980
• DTXSID60702215
• 4-(3,4-dichlorophenyl)-1h-imidazole
• 5-(3,4-dichlorophenyl)-1h-imidazole

• Inchi： 1S/C9H6Cl2N2/c10-7-2-1-6(3-8(7)11)9-4-12-5-13-9/h1-5H,(H,12,13)
• InChI Key： DDQLYDRGTMKLDJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CN=CN1)Cl

Computed Properties

• Exact Mass: 211.99100
• Monoisotopic Mass: 211.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68000
• LogP: 3.38350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles